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Compound of Interest

Compound Name: D-Histidine hydrochloride hydrate

Cat. No.: B6290079 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal

information for handling D-Histidine hydrochloride hydrate in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

effective use of this compound.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is critical when handling D-Histidine hydrochloride hydrate. Although not

classified as a hazardous substance by GHS, adherence to good industrial hygiene and safety

practices is essential.[1] Engineering controls and personal protective equipment work together

to minimize exposure.

Engineering Controls:

Ventilation: Use with adequate ventilation to keep airborne concentrations low.[2] If user

operations generate dust, fume, or mist, use process enclosures or local exhaust ventilation.

[3] A safety shower and eye bath should be readily available.[4]

Personal Protective Equipment Summary:
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Protection Type Specification Rationale & Citations

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must be tested and approved

under government standards

like EN166 (EU) or OSHA 29

CFR 1910.133 (US).[2][5][6][7]

Hand Protection
Suitable chemical-resistant

gloves (e.g., Nitrile rubber).

Gloves must be inspected

before use and disposed of

properly after. A material

thickness of >0.11 mm is

recommended.[5][7] Handle

with gloves and wash hands

after use.[6]

Skin and Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[1][2][7]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.

If dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 or P1

filter) should be used.[2][4][5]

Operational Handling and Storage
Safe handling and storage are crucial to maintain the integrity of the compound and the safety

of laboratory personnel.

Handling Procedures:

Wash hands thoroughly after handling.[2]

Avoid contact with eyes, skin, and clothing.[2][4]

Avoid ingestion and inhalation.[2][4]

Prevent dust formation during handling.[1]
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Keep the substance away from food, drink, and animal feed.[5][7]

Storage Conditions:

Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated area.[2][7]

Store away from incompatible substances such as oxidizing agents.[1]

Spills, First Aid, and Disposal
Prompt and correct response to spills, exposures, and proper disposal of waste are essential

components of a safe laboratory environment.

Spill and Leak Procedures:

Use proper personal protective equipment as outlined in Section 1.[2]

Avoid generating dust.[4]

Sweep up or absorb the material.[2]

Place the spilled material into a suitable, clean, dry, and closed container for disposal.[2][6]

Ventilate the area and wash the spill site after material pickup is complete.[4]

First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present. Get medical attention.[2][8]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops.

[2][8]

Inhalation

Remove from exposure to fresh air immediately.

If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

aid.[2][6][8]

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. If the victim is conscious and alert,

give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Get medical aid immediately.[2][8]

Waste Disposal:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[2]

Consult appropriate local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[1][2]

Dispose of contaminated gloves and packaging in the same way as the substance itself.[5]

[6] Do not empty into drains.[5]

Procedural Workflow: Weighing and Preparing a
Solution
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This protocol outlines the step-by-step process for safely weighing D-Histidine hydrochloride
hydrate and preparing a stock solution.

Objective: To accurately weigh the powdered compound and dissolve it in a solvent (e.g.,

water[9]) for experimental use.

Materials:

D-Histidine hydrochloride hydrate powder

Appropriate solvent (e.g., sterile water)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask

Beakers

Magnetic stirrer and stir bar (optional)

Required PPE (lab coat, safety goggles, gloves)

Procedure:

Preparation:

Ensure the work area (e.g., chemical fume hood or ventilated balance enclosure) is clean

and uncluttered.

Don all required PPE: lab coat, safety goggles, and nitrile gloves.

Weighing:

Place a clean weighing boat on the analytical balance and tare the mass.
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Carefully use a clean spatula to transfer the desired amount of D-Histidine
hydrochloride hydrate powder to the weighing boat. Avoid creating airborne dust.

Record the final mass.

Dissolution:

Carefully transfer the weighed powder into the volumetric flask.

Add a portion of the solvent to the flask (approximately half the final volume).

Swirl the flask gently or use a magnetic stirrer to dissolve the powder completely. The

compound is soluble in water (50 mg/ml).[9]

Once dissolved, add the solvent to the final volume mark on the flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Post-Procedure:

Clean the spatula and work area thoroughly.

Dispose of the weighing boat and any contaminated materials in the designated solid

waste container.

Remove gloves and wash hands thoroughly.

Visualized Workflow and Physical Data
To further clarify the handling process, the following diagram illustrates the logical workflow

from preparation to disposal.
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Safe Handling Workflow for D-Histidine Hydrochloride Hydrate

1. Preparation
- Assess Risks

- Verify Ventilation

2. Don PPE
- Lab Coat
- Goggles
- Gloves

3. Prepare Workspace
- Clean Surface

- Set up Equipment

4. Handle Chemical
- Weighing
- Dissolving

5. Decontaminate
- Clean Equipment

- Sanitize Work Surface

6. Waste Disposal
- Segregate Waste
- Label Containers

7. Doff PPE
- Remove Gloves Last

8. Personal Hygiene
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling D-Histidine hydrochloride hydrate.
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Physicochemical Properties:

Property Value

Molecular Formula C₆H₉N₃O₂·HCl·H₂O

Molecular Weight 209.63 g/mol [3][8]

Appearance White to off-white powder/crystals[1][10]

Melting Point 253 - 256 °C (decomposes)[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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